N-methyl-1-(4-propan-2-ylphenyl)methanimine

• CAS RN: 17972-10-0
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: N-methyl-1-(4-propan-2-ylphenyl)methanimine
• InChI: InChI=1S/C11H15N/c1-9(2)11-6-4-10(5-7-11)8-12-3/h4-9H,1-3H3
• InChI Key: LHQHJLHXHFUHCF-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C=NC
• synonyms: Methanamine, N-[[4-(1-methylethyl)phenyl]methylene]- (9CI)

Description

N-methyl-1-(4-propan-2-ylphenyl)methanimine, also known as PPI, is a chemical compound that has been extensively studied for its potential use in scientific research. PPI is a derivative of the popular drug methamphetamine, but it does not have the same psychoactive effects. Instead, it has been found to have a range of interesting biochemical and physiological effects that make it a promising candidate for use in laboratory experiments.

Mechanism Of Action

The mechanism of action of N-methyl-1-(4-propan-2-ylphenyl)methanimine is not yet fully understood, but it is believed to involve the modulation of several different neurotransmitter systems in the brain. Specifically, N-methyl-1-(4-propan-2-ylphenyl)methanimine has been found to increase the release of dopamine and norepinephrine, which are two key neurotransmitters involved in reward and motivation.

Biochemical And Physiological Effects

In addition to its effects on neurotransmitter systems, N-methyl-1-(4-propan-2-ylphenyl)methanimine has also been found to have a range of interesting biochemical and physiological effects. For example, it has been found to increase the expression of several genes involved in energy metabolism, which may make it a promising candidate for use in studies on obesity and diabetes.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-methyl-1-(4-propan-2-ylphenyl)methanimine in laboratory experiments is that it has a relatively low toxicity profile. This means that it can be used at higher doses than other compounds without causing significant harm to the subject. However, one limitation of using N-methyl-1-(4-propan-2-ylphenyl)methanimine is that it is relatively expensive to synthesize, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on N-methyl-1-(4-propan-2-ylphenyl)methanimine. One area of interest is the development of new synthetic methods that could make N-methyl-1-(4-propan-2-ylphenyl)methanimine more affordable and accessible for use in laboratory experiments. Another area of interest is the development of new applications for N-methyl-1-(4-propan-2-ylphenyl)methanimine, such as its use in the treatment of neurological disorders or as a tool for studying the brain. Overall, the potential of N-methyl-1-(4-propan-2-ylphenyl)methanimine as a research tool is significant, and it is likely that we will continue to see new and exciting developments in this area in the years to come.

Synthesis Methods

The synthesis of N-methyl-1-(4-propan-2-ylphenyl)methanimine is a complex process that involves several steps. The first step is the preparation of the precursor compound, which is then converted into N-methyl-1-(4-propan-2-ylphenyl)methanimine through a series of chemical reactions. The most common method for synthesizing N-methyl-1-(4-propan-2-ylphenyl)methanimine involves the use of a palladium-catalyzed coupling reaction, which has been found to be highly effective and efficient.

Scientific Research Applications

N-methyl-1-(4-propan-2-ylphenyl)methanimine has been extensively studied for its potential use in scientific research. It has been found to have a range of interesting biochemical and physiological effects, including the ability to increase the release of dopamine and norepinephrine in the brain. This makes it a promising candidate for use in studies on addiction, depression, and other neurological disorders.